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Introduction

Evonimine is a complex sesquiterpenoid alkaloid derived from plants of the Celastraceae
family, such as Tripterygium wilfordii.[1] It has attracted scientific interest due to its significant
biological activities, including immunosuppressive and insecticidal properties.[2] The
immunosuppressive effects of Evonimine are hypothesized to stem from its ability to inhibit the
Nuclear Factor-kappa B (NF-kB) signaling pathway, a critical regulator of immune and
inflammatory responses.[2] Constitutive activation of the NF-kB pathway is implicated in a
variety of inflammatory diseases and cancers, making its modulation a key therapeutic strategy.

The IkB kinase (IKK) complex is a central component of the canonical NF-kB pathway.[3] Upon
stimulation by various signals, the IKK complex phosphorylates the inhibitory IkBa protein,
leading to its ubiquitination and subsequent proteasomal degradation. This process liberates
the NF-kB dimers (typically p65/p50), allowing them to translocate to the nucleus and activate
the transcription of pro-inflammatory genes.[4] It is postulated that Evonimine may exert its
immunosuppressive effects by directly targeting and inhibiting the kinase activity of the IKK
complex.[2]

These application notes provide a detailed protocol for testing Evonimine as an inhibitor of the
IKKB enzyme, a key catalytic subunit of the IKK complex. Furthermore, protocols for cell-based
assays are included to assess the downstream effects of Evonimine on the NF-kB pathway
and its functional impact on B-cell proliferation.
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Physicochemical Properties of Evonimine

A summary of the key physicochemical properties of Evonimine is presented in the table

below.[2]
Property Value
Molecular Formula C38H47NO1s
Molecular Weight 805.78 g/mol
CAS Number 41758-69-4
Melting Point 148-153 °C
logP 0.86260
Polar Surface Area 252.75 A2

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Hypothesized Signaling Pathway Inhibition

The following diagram illustrates the hypothesized mechanism of NF-kB pathway inhibition by

Evonimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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